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Compound of Interest

Compound Name: Dexamethasone valerate

Cat. No.: B193703 Get Quote

Dexamethasone Valerate: Physicochemical
Properties
An In-depth Technical Guide

This document provides core physicochemical data for Dexamethasone Valerate, a synthetic

corticosteroid. The information is intended for researchers, scientists, and professionals in drug

development, focusing on fundamental molecular attributes.

Chemical and Physical Properties
Dexamethasone valerate is a C-21 ester derivative of the glucocorticoid dexamethasone. The

addition of the valerate group modifies its pharmacokinetic properties, such as lipophilicity and

absorption rate. The fundamental molecular characteristics are summarized below.

Table 1: Core Molecular Data for Dexamethasone Valerate
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Property Value

Molecular Formula C₂₇H₃₇FO₆[1][2][3]

Molecular Weight 476.6 g/mol [1] (also cited as 476.58)[4]

IUPAC Name

[2-[(8S,9R,10S,11S,13S,14S,16R,17R)-9-fluoro-

11,17-dihydroxy-10,13,16-trimethyl-3-oxo-

6,7,8,11,12,14,15,16-

octahydrocyclopenta[a]phenanthren-17-yl]-2-

oxoethyl] pentanoate[1]

CAS Number 2600-31-9[1]

Experimental Protocols
Methodologies for the determination of molecular formula and weight typically involve

techniques such as mass spectrometry and elemental analysis. The data presented in this

document are computationally derived and sourced from established chemical databases.[1]

Detailed experimental protocols for specific laboratory synthesis or analysis are beyond the

scope of this guide.

Structural Relationship
Dexamethasone valerate is synthesized via the esterification of dexamethasone with valeric

acid. This structural relationship is a key aspect of its chemical identity and function.
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Caption: Esterification of Dexamethasone to form Dexamethasone Valerate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b193703#dexamethasone-valerate-molecular-formula-
and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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